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Cat. No.: B15142901 Get Quote

An In-depth Technical Guide to Dihydro FF-MAS-
d6
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Dihydro FF-MAS-d6, a deuterated

derivative of the meiosis-activating sterol, Dihydro Follicular Fluid Meiosis-Activating Sterol

(Dihydro FF-MAS). Dihydro FF-MAS is an intermediate in the Kandutsch-Russell (K-R)

pathway of cholesterol biosynthesis. This document details the physicochemical properties of

Dihydro FF-MAS-d6, its role in biological pathways, and relevant experimental protocols. It is

intended to serve as a valuable resource for researchers in reproductive biology, steroid

biochemistry, and drug development.

Physicochemical Properties
Quantitative data for Dihydro FF-MAS-d6 is summarized in the table below, providing a clear

reference for its key properties.
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Property Value Reference

CAS Number 2315262-47-4 [1][2]

Molecular Weight 418.73 [1][2]

Molecular Formula C₂₉H₄₂D₆O [1]

Synonym
4,4-dimethyl(d6)-cholest-8(9),

14-dien-3β-ol
[1]

Physical Form Powder [2]

Purity >99% (TLC) [2]

Storage Temperature -20°C [2]

Biological Context: The Kandutsch-Russell Pathway
and Meiosis Activation
Dihydro FF-MAS is a sterol intermediate within the Kandutsch-Russell (K-R) pathway, one of

the two main routes for cholesterol biosynthesis.[2] This pathway is distinct from the Bloch

pathway. The enzyme Cytochrome P450 51A1 (CYP51A1), also known as lanosterol 14α-

demethylase, plays a crucial role in the conversion of lanosterol to FF-MAS, a related meiosis-

activating sterol.[3][4] Meiosis-activating sterols (MAS), including FF-MAS and Dihydro FF-

MAS, are of significant interest due to their ability to induce the resumption of meiosis in

oocytes.[5]

The process of oocyte maturation is characterized by the transition from prophase I to

metaphase II, a critical step for successful fertilization. This process is held in arrest by factors

such as hypoxanthine, which maintains high levels of cyclic AMP (cAMP) within the oocyte.[5]

The surge of gonadotropins, such as follicle-stimulating hormone (FSH), triggers a signaling

cascade in the surrounding cumulus cells, leading to the production of meiosis-inducing

signals.[5] MAS are considered to be key components of this signaling pathway, capable of

overcoming the hypoxanthine-induced meiotic arrest.[5]

Signaling Pathway of Meiosis Activation
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The following diagram illustrates the proposed signaling pathway for gonadotropin-induced

meiosis resumption, highlighting the role of Meiosis Activating Sterols.

Caption: Signaling pathway of gonadotropin-induced oocyte meiosis resumption.

Experimental Protocols
General Workflow for Studying Dihydro FF-MAS-d6 in
Oocyte Maturation
The following diagram outlines a typical experimental workflow for investigating the effects of

Dihydro FF-MAS-d6 on oocyte maturation.
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Preparation

Treatment

Analysis

1. Oocyte Isolation
(e.g., from hormonally

primed mice)

2. Induction of Meiotic Arrest
(e.g., with 4mM Hypoxanthine)

3. Allocation to Treatment Groups:
- Vehicle Control

- Dihydro FF-MAS-d6 (various conc.)

4. Incubation
(e.g., 17-18 hours at 37°C)

5. Assessment of Meiotic Resumption
(Germinal Vesicle Breakdown - GVBD)

6. Data Analysis and
Statistical Comparison

Click to download full resolution via product page

Caption: Experimental workflow for oocyte maturation assay.

Detailed Methodologies
3.2.1. Oocyte Isolation and Culture
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A detailed protocol for isolating and culturing mouse oocytes for maturation studies is described

by Downs et al. (2001).[6][7] Briefly, cumulus cell-enclosed oocytes are collected from the

antral follicles of hormonally primed immature mice. To obtain denuded oocytes, the

surrounding cumulus cells are removed by repeated pipetting. Oocytes are typically cultured in

a bicarbonate-buffered minimum essential medium (MEM) supplemented with pyruvate and

bovine serum albumin (BSA). Meiotic arrest is induced by the addition of hypoxanthine to the

culture medium.

3.2.2. Sterol Preparation and Delivery

Due to the hydrophobic nature of sterols, proper solubilization is critical for in vitro experiments.

One method involves dissolving the sterol in ethanol and then diluting it to the final

concentration in the culture medium. It is important to note that the final ethanol concentration

should be kept low to avoid non-specific effects on oocyte maturation. An alternative method of

solubilization involves sonication.[6][7]

3.2.3. Analysis of Sterols by Mass Spectrometry

High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) is a

powerful technique for the identification and quantification of sterols in biological samples. A

general method involves a modified Bligh/Dyer extraction of lipids from cells or tissues in the

presence of deuterated sterol standards, which serve as internal standards for accurate

quantification.[8] The sterols are then separated by reverse-phase HPLC and detected by a

mass spectrometer operating in the selected reaction monitoring (SRM) mode for high

sensitivity and selectivity.[8] Gas chromatography-mass spectrometry (GC-MS) can also be

employed for sterol analysis.[9]

3.2.4. Synthesis of Deuterated Sterols

While a specific protocol for the chemical synthesis of Dihydro FF-MAS-d6 is not readily

available in the public domain, the production of uniformly deuterated sterols can be achieved

using metabolically engineered microorganisms, such as Saccharomyces cerevisiae.[10][11]

This involves culturing the microorganisms in a medium containing a deuterated carbon source.

The deuterated sterols are then extracted and purified from the microbial biomass. Purification

can be achieved using techniques like flash column chromatography and silylation followed by

silver ion chromatography to separate sterols based on their degree of unsaturation.[10]
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Logical Relationships in Sterol Biosynthesis
The following diagram illustrates the position of Dihydro FF-MAS within the Kandutsch-Russell

pathway and its relationship to other key sterol intermediates.
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Caption: Position of Dihydro FF-MAS in the Kandutsch-Russell pathway.

Conclusion
Dihydro FF-MAS-d6 is a valuable tool for researchers investigating the intricate processes of

cholesterol biosynthesis and oocyte maturation. Its deuterated nature makes it particularly

useful as an internal standard in mass spectrometry-based studies, allowing for precise

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15142901?utm_src=pdf-body-img
https://www.benchchem.com/product/b15142901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


quantification of its non-deuterated counterpart in biological samples. This technical guide

provides a foundational understanding of Dihydro FF-MAS-d6, its biological significance, and

the experimental approaches used to study its function. Further research into the specific

molecular targets and downstream signaling events of meiosis-activating sterols will

undoubtedly provide deeper insights into the regulation of female fertility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dihydro FF-MAS-d6 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142901#dihydro-ff-mas-d6-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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